3-O-Propanoylmorphine

• CAS No.: 66640-97-9
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] propanoate
• InChI: InChI=1S/C20H23NO4/c1-3-16(23)24-15-7-4-11-10-13-12-5-6-14(22)19-20(12,8-9-21(13)2)17(11)18(15)25-19/h4-7,12-14,19,22H,3,8-10H2,1-2H3/t12-,13+,14-,19-,20-/m0/s1
• InChI Key: LSYABJYKSBROSB-ZVVJOPMHSA-N
• SMILES: CCC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
• Isomeric SMILES: CCC(=O)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1
• Synonyms: 3-O-propanoylmorphine

Description

3-O-Propanoylmorphine is a semi-synthetic opioid derivative of morphine, where a propanoyl (propionyl) group is esterified at the 3-hydroxyl position of the morphine scaffold. Synthetically, it was initially obtained under conditions reported for synthesizing its positional isomer, 6-O-propanoylmorphine, highlighting challenges in regioselectivity during acylation reactions . Authentication of its structure relies on spectroscopic techniques, including infrared (IR), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy, with distinct spectral signatures differentiating it from other isomers .

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: 3-O- vs. 6-O-Propanoylmorphine

• Structural Differences: The propanoyl group is attached to the 3-OH or 6-OH position of morphine, leading to distinct spatial and electronic environments.
• Synthesis: 3-O-Propanoylmorphine: Synthesized inadvertently under conditions intended for the 6-O isomer, suggesting competing reaction pathways or steric effects during acylation . 6-O-Propanoylmorphine: Requires optimized methods, such as selective protection/deprotection strategies, to achieve regiocontrol .
• Analytical Differentiation: NMR: The 3-O isomer exhibits distinct proton and carbon-13 shifts due to differing electronic environments. For example, the 3-O-propanoyl carbonyl resonance appears downfield compared to the 6-O isomer . IR/MS: Variations in ester carbonyl stretching (IR) and fragmentation patterns (MS) aid in identification .

Table 1: Key Differences Between 3-O- and 6-O-Propanoylmorphine

Property	3-O-Propanoylmorphine	6-O-Propanoylmorphine
Synthesis Conditions	Non-optimized, serendipitous	Regioselective methods
Carbonyl NMR Shift (¹³C)	~170-175 ppm	~165-170 ppm
Metabolic Stability*	Likely lower (3-OH acylation)	Potentially higher

*Inferred from morphine metabolism, where 3-OH glucuronidation is a major pathway.

Diacetylmorphine (Heroin) and Other Acylated Derivatives

• Diacetylmorphine: Features acetyl groups at both 3-OH and 6-OH positions. Compared to 3-O-propanoylmorphine: Lipophilicity: Heroin’s higher lipophilicity enhances blood-brain barrier penetration, whereas the bulkier propanoyl group in 3-O-propanoylmorphine may alter distribution kinetics . Stability: Heroin rapidly deacetylates to 6-acetylmorphine and morphine in vivo. The propanoyl group in 3-O-propanoylmorphine may resist hydrolysis longer due to steric hindrance .

Table 2: Comparison with Diacetylmorphine

Property	3-O-Propanoylmorphine	Diacetylmorphine
Substituents	3-O-propanoyl	3,6-O-diacetyl
LogP (Estimated)	Moderate	Higher
Metabolic Pathway	Hydrolysis at 3-O-propanoyl	Sequential deacetylation

3-O-Carboxyalkyl Morphine Derivatives

• Structural Features: Derivatives like 3-O-carboxymethylmorphine replace the propanoyl ester with a carboxylic acid-containing group, introducing ionizable functionality .
• Physicochemical Properties: Ionization: Carboxylic acid groups (pKa ~4-5) are deprotonated at physiological pH, enhancing water solubility versus the neutral propanoyl ester . Stability: Carboxyalkyl derivatives may form salts (e.g., sodium carboxylates), improving stability in formulations compared to esters prone to hydrolysis .

Table 3: Comparison with 3-O-Carboxymethylmorphine

Property	3-O-Propanoylmorphine	3-O-Carboxymethylmorphine
Functional Group	Ester (propanoyl)	Carboxylic acid
Solubility (pH 7.4)	Low (lipophilic)	High (ionized)
Analytical Focus	Ester carbonyl (IR/NMR)	Carboxylate NMR shifts

Implications for Pharmacology and Drug Design

• Metabolism : Resistance to ester hydrolysis could prolong half-life, but this requires experimental validation.